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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224 Get Quote

An In-depth Technical Guide to 2-Chloro-4,6-
dimethoxypyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-4,6-dimethoxypyrimidine is a versatile heterocyclic compound that serves as a critical

intermediate in the synthesis of a wide range of organic molecules. Identified by its CAS

Number 13223-25-1, this pyrimidine derivative is particularly significant in the agrochemical and

pharmaceutical industries.[1][2] Its unique structure, featuring a reactive chlorine atom and two

methoxy groups, allows for diverse chemical modifications, making it an invaluable building

block for creating complex, bioactive compounds.[2] This guide provides a comprehensive

overview of its chemical properties, structure, synthesis, and applications, tailored for

professionals in research and development.

Chemical Structure and Identifiers
The structure of 2-Chloro-4,6-dimethoxypyrimidine is characterized by a pyrimidine ring

substituted with a chlorine atom at the C2 position and two methoxy groups at the C4 and C6

positions.
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Start:
2-Amino-4,6-dimethoxypyrimidine

1. Dissolve in conc. HCl
at 0°C

2. Cool to -15°C

3. Add NaNO₂ solution dropwise
(maintain -15°C to -10°C)

4. Stir for 1 hour

5. Neutralize with NaOH
to pH 7 at -5°C

6. Filter to collect solid

7. Extract with Ethyl Acetate

8. Dry & Evaporate Solvent

9. Purify via Chromatography

End:
Pure 2-Chloro-4,6-

dimethoxypyrimidine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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